Cas no 1784583-48-7 (Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 1784583-48-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6414702
• PubChem ID: 105509985
• Update Time: 2025-06-13

Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate
• 1784583-48-7
• EN300-1903585
• Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H19N3O3/c1-12(2,3)17-11(16)15-6-4-5-9(15)10-8(13)7-14-18-10/h7,9H,4-6,13H2,1-3H3
• InChI Key： LPLLAQMGSAONSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1=C(C=NO1)N)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.6Ų

Additional information on Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 1784583-48-7)

Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1784583-48-7, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, an amino group, and an oxazol ring, which collectively contribute to its intriguing chemical properties and biological relevance.

The presence of the tert-butyl group in the molecular framework of Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate enhances its lipophilicity, making it a suitable candidate for membrane interactions and receptor binding. This feature is particularly valuable in the development of drugs that require efficient penetration across biological membranes. Additionally, the amino group within the structure provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

The oxazol ring is another critical component of this compound, contributing to its stability and reactivity. Oxazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an oxazol ring into the Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate molecule suggests potential therapeutic applications in these areas. Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly in the design of novel drugs targeting various diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate. Research has demonstrated that this compound exhibits promising activity against several disease models. For instance, studies have shown that it possesses inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthetic route typically begins with the preparation of key intermediates such as 4-amino-1,2-dihydroxyoxazole and tert-butyl carbamate. These intermediates are then coupled through various chemical reactions to form the final product. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve optimal results.

The analytical characterization of Tert-butyl 2-(4-amino-1,2-oxazol-5-yl)pyrrolidine-1-carboxylate is crucial for understanding its physicochemical properties and ensuring its quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for structural elucidation and purity assessment. These analytical methods provide detailed information about the molecular structure and purity of the compound, which are essential for its successful application in pharmaceutical research.

The pharmacokinetic profile of Tert-butyl 2-(4-amino-1,2-oaxzol -5 -y l ) py r r o l i n e - 1 - car b o x y l a t e is another important aspect that needs to be evaluated. Studies have shown that this compound exhibits moderate solubility in water and good bioavailability in animal models. These characteristics make it a suitable candidate for further development into a therapeutic agent. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at tested doses, suggesting a favorable safety profile.

The potential applications of Tert-butyl 2-(4-amino -1 , 2 - ox az ol -5 - y l ) py r r o l i n e - 1 - car b o x y l a t e are diverse and span across multiple therapeutic areas. Its inhibitory activity against certain enzymes and receptors has led to investigations into its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with cancer-related targets has prompted research into its antitumor properties.

In conclusion, Tert-butyl 2-(4-amino -1 , 2 - ox az ol -5 - y l ) py r r o l i n e - 1 - car b o x y l a t e (CAS No. 1784583- 48 7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. Ongoing research efforts aim to elucidate its mechanism of action and develop novel therapeutic applications based on its properties.